Cas no 1003221-10-0 (5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole)

5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole structure
1003221-10-0 structure
Product Name:5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole
CAS No:1003221-10-0
MF:C15H11BrN2O
MW:315.164642572403
CID:2622896
PubChem ID:2987261
Update Time:2025-04-21

5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole
    • STK251057
    • CS-0360704
    • DTXSID00388118
    • HMS1624A14
    • SR-01000302490
    • AB01330350-02
    • CCG-130175
    • NCGC00336361-01
    • 838882-01-2
    • 1003221-10-0
    • AKOS000617565
    • SR-01000302490-1
    • 5-Benzyl-3-(3-bromophenyl)-1,2,4-oxadiazole
    • Inchi: 1S/C15H11BrN2O/c16-13-8-4-7-12(10-13)15-17-14(19-18-15)9-11-5-2-1-3-6-11/h1-8,10H,9H2
    • InChI Key: AAJZSQXNWXQMSQ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=NOC(CC2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 314.00548Da
  • Monoisotopic Mass: 314.00548Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.465±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (9.3E-3 g/L) (25 ºC),
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